Cas no 2649071-61-2 (2-(1-isocyanatoethyl)benzonitrile)

• Product Name: 2-(1-isocyanatoethyl)benzonitrile
• CAS No: 2649071-61-2
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6238824
• PubChem ID: 117047177
• Update Time: 2025-06-11

2-(1-isocyanatoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatoethyl)benzonitrile
• 2649071-61-2
• EN300-1814553

• Inchi： 1S/C10H8N2O/c1-8(12-7-13)10-5-3-2-4-9(10)6-11/h2-5,8H,1H3
• InChI Key： UIIPPLZYNYRBMW-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(1-isocyanatoethyl)benzonitrile

Introduction to 2-(1-isocyanatoethyl)benzonitrile (CAS No. 2649071-61-2)

2-(1-isocyanatoethyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2649071-61-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nitrile-containing alcohols, characterized by its unique structural and reactive properties. The presence of both an isocyanate group and a benzonitrile moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The isocyanatoethyl functional group in 2-(1-isocyanatoethyl)benzonitrile is highly reactive, enabling its participation in a wide range of chemical transformations. These include condensation reactions with amines to form ureas, addition reactions with nucleophiles to yield amides, and polymerization processes to create polyurethane-like materials. Such reactivity has positioned this compound as a valuable building block in medicinal chemistry, where it is often employed to construct complex drug scaffolds.

Recent advancements in the pharmaceutical industry have highlighted the potential of 2-(1-isocyanatoethyl)benzonitrile in the design of targeted therapies. For instance, researchers have explored its utility in generating small-molecule inhibitors that interact with specific biological targets. The benzonitrile moiety, known for its ability to modulate protein-protein interactions, has been particularly instrumental in developing compounds that exhibit anti-inflammatory and anticancer properties. Studies have demonstrated that derivatives of this compound can selectively inhibit enzymes involved in tumor progression, making them promising candidates for further clinical investigation.

In addition to its role in drug discovery, 2-(1-isocyanatoethyl)benzonitrile has found applications in materials science. Its ability to undergo polymerization reactions has been leveraged to create novel polymers with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance coatings and adhesives. Furthermore, the incorporation of nitrile groups into polymer backbones has been shown to improve their biodegradability, aligning with the growing demand for environmentally friendly materials.

The synthesis of 2-(1-isocyanatoethyl)benzonitrile typically involves multi-step organic reactions, starting from readily available precursors such as benzonitrile and ethylene oxide. The introduction of the isocyanate group requires careful handling due to its reactivity and potential toxicity. Advanced synthetic methodologies have been developed to optimize yield and purity while ensuring safety during production. These methods often involve inert atmospheres and controlled reaction conditions to minimize side reactions and byproduct formation.

From a regulatory perspective, 2-(1-isocyanatoethyl)benzonitrile must be handled with appropriate precautions to ensure worker safety and environmental protection. While it is not classified as a hazardous material under standard regulations, proper storage and handling procedures are essential to prevent degradation or accidental exposure. Manufacturers and researchers are advised to follow established guidelines for chemical safety, including the use of personal protective equipment (PPE) and adequate ventilation in laboratory settings.

The future prospects for 2-(1-isocyanatoethyl)benzonitrile are promising, with ongoing research exploring its potential applications in various fields. In drug discovery, efforts are focused on developing more potent and selective derivatives that can address unmet medical needs. In materials science, innovations are aimed at enhancing the performance of polymers derived from this compound while reducing their environmental impact. As our understanding of its properties continues to grow, so too will its role in advancing both pharmaceuticals and industrial materials.

In conclusion,2-(1-isocyanatoethyl)benzonitrile (CAS No. 2649071-61-2) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As scientific exploration progresses, it is expected that this compound will continue to play a pivotal role in shaping the future of chemical innovation.